Cas no 581812-99-9 ((4-bromo-3-fluorophenyl)methanamine)
581812-99-9 structure
Product Name:(4-bromo-3-fluorophenyl)methanamine
CAS No:581812-99-9
MF:C7H7BrFN
MW:204.03958439827
MDL:MFCD12546114
CID:1011714
PubChem ID:22337664
Update Time:2025-04-20
(4-bromo-3-fluorophenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-3-fluorophenyl)methanamine
- 4-bromo-3-fluoroBenzenemethanamine
- 4-BROMO-3-FLUOROBENZYLAMINE
- Benzenemethanamine, 4-bromo-3-fluoro-
- 1-(4-Bromo-3-fluorophenyl)methanamine
- SCHEMBL855443
- AKOS010971470
- SB78456
- 581812-99-9
- CVIUPXRJEKIHDP-UHFFFAOYSA-N
- AS-43969
- SY269861
- DA-39878
- DTXSID90624951
- CS-0134979
- EN300-59618
- MFCD12546114
-
- MDL： MFCD12546114
- Inchi： 1S/C7H7BrFN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H,4,10H2
- InChI Key： CVIUPXRJEKIHDP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)CN
Computed Properties
- Exact Mass: 202.97461
- Monoisotopic Mass: 202.97459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
(4-bromo-3-fluorophenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012000106-250mg |
4-Bromo-3-fluorobenzylamine |
581812-99-9 | 97% | 250mg |
$475.20 | 2023-09-01 | |
| Alichem | A012000106-500mg |
4-Bromo-3-fluorobenzylamine |
581812-99-9 | 97% | 500mg |
$839.45 | 2023-09-01 | |
| Alichem | A012000106-1g |
4-Bromo-3-fluorobenzylamine |
581812-99-9 | 97% | 1g |
$1445.30 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HS902-200mg |
(4-bromo-3-fluorophenyl)methanamine |
581812-99-9 | 96+% | 200mg |
348.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HS902-1g |
(4-bromo-3-fluorophenyl)methanamine |
581812-99-9 | 96+% | 1g |
1043.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HS902-50mg |
(4-bromo-3-fluorophenyl)methanamine |
581812-99-9 | 96+% | 50mg |
151.0CNY | 2021-07-15 | |
| eNovation Chemicals LLC | Y1053852-1g |
(4-bromo-3-fluorophenyl)methanamine |
581812-99-9 | 96+% | 1g |
$100 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1053852-5g |
(4-bromo-3-fluorophenyl)methanamine |
581812-99-9 | 96+% | 5g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1053852-25g |
(4-bromo-3-fluorophenyl)methanamine |
581812-99-9 | 96+% | 25g |
$675 | 2024-06-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B44085-250mg |
(4-Bromo-3-fluorophenyl)methanamine |
581812-99-9 | 96% | 250mg |
￥374.0 | 2022-10-09 |
(4-bromo-3-fluorophenyl)methanamine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
581812-99-9 ((4-bromo-3-fluorophenyl)methanamine) Related Products
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